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Compound of Interest

Compound Name: 2,4-Dichloro-3-fluorobenzoic acid

Cat. No.: B1317275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, properties,

and synthesis of 2,4-Dichloro-3-fluorobenzoic acid (CAS No. 915145-05-0). This compound

is a valuable building block in the development of novel pharmaceuticals and agrochemicals.

The strategic placement of chlorine and fluorine atoms on the benzoic acid core offers unique

electronic and steric properties, making it a key intermediate in organic synthesis.

Physicochemical Properties
2,4-Dichloro-3-fluorobenzoic acid is a solid at room temperature with the following

properties:

Property Value Source

Molecular Formula C₇H₃Cl₂FO₂ [1]

Molecular Weight 209.00 g/mol [1]

CAS Number 915145-05-0 [2]

Appearance
White to almost white

powder/crystal
[3]

Melting Point 142-146 °C [3][4][5]

Purity Typically ≥95%
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Commercial Availability
A number of chemical suppliers offer 2,4-Dichloro-3-fluorobenzoic acid, typically in research

and development quantities. The following table summarizes some of the commercially

available options.

Supplier Purity Available Quantities

Sigma-Aldrich 95% Inquire

Manchester Organics 95% Inquire

Bide Pharmatech Ltd. Inquire Inquire

Shanghai Haohong Scientific

Co., Ltd.
Inquire Inquire

Jiaxing Deyi Chemical Co.,

Ltd.
Inquire Inquire

Zhuhai Aobokai Biomedical

Technology Co., Ltd.
Inquire Inquire

Suzhou Hosyn Pharm Ltd. Inquire Inquire

It is important to note that the availability and packaging sizes are subject to change, and direct

inquiry with the suppliers is recommended for the most current information.

Applications in Research and Development
Halogenated benzoic acids are crucial intermediates in the synthesis of a wide range of

biologically active molecules. The unique substitution pattern of 2,4-dichloro-3-fluorobenzoic
acid makes it a valuable precursor for creating complex molecular architectures.

Pharmaceutical Development
Fluorinated organic molecules are of significant interest in drug discovery due to the ability of

fluorine to modulate key properties such as metabolic stability, binding affinity, and lipophilicity.

[6] The presence of both chlorine and fluorine atoms in 2,4-dichloro-3-fluorobenzoic acid
provides multiple reaction sites for further chemical modification, enabling the synthesis of
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diverse compound libraries for screening. This compound and its isomers are used in the

synthesis of various pharmaceutical agents, including anti-inflammatory and analgesic drugs.

[3][7] Specifically, the related 2,4-dichloro-5-fluorobenzoic acid is a key intermediate in the

synthesis of fluoroquinolone antibiotics.[7]

Agrochemicals
Similar to pharmaceuticals, the introduction of halogen atoms can enhance the efficacy and

selectivity of agrochemicals. 2,4-Dichloro-5-fluorobenzoic acid is utilized as a key intermediate

in the synthesis of herbicides and fungicides, contributing to improved crop protection.[3]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2,4-Dichloro-3-
fluorobenzoic acid is not readily available in the public domain, a general understanding can

be derived from the synthesis of related halogenated benzoic acids. The synthesis often

involves multi-step sequences starting from simpler halogenated benzenes.

A patented process for the preparation of the related isomer, 2,4-dichloro-5-fluoro-benzoic acid,

provides a relevant example of the synthetic strategies that could be employed.[8] This process

involves the Friedel-Crafts acylation of 2,4-dichlorofluorobenzene followed by a haloform

reaction.

Example Synthetic Pathway: Preparation of 2,4-dichloro-
5-fluoro-benzoic acid
The following diagram illustrates the two-step synthesis of 2,4-dichloro-5-fluoro-benzoic acid

from 2,4-dichlorofluorobenzene.
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Step 1: Friedel-Crafts Acylation

Step 2: Haloform Reaction

2,4-Dichlorofluorobenzene

2,4-Dichloro-5-fluoro-acetophenone

1. Acetyl chloride
2. AlCl₃

Acetyl chloride AlCl₃ (catalyst)

2,4-Dichloro-5-fluoro-benzoic acid

Sodium hypochlorite

Click to download full resolution via product page

Synthetic pathway for 2,4-dichloro-5-fluoro-benzoic acid.

Experimental Protocol (Adapted from Patent EP0176026A2 for 2,4-dichloro-5-fluoro-benzoic

acid)[8]

Step 1: Synthesis of 2,4-dichloro-5-fluoro-acetophenone

To a mixture of 33 g (0.2 mol) of 2,4-dichlorofluorobenzene and 66.8 g (0.5 mol) of aluminum

chloride, add 23.6 g (0.3 mol) of acetyl chloride at a temperature between 20°C and 40°C.

Stir the mixture at 120°C for 2 hours.
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Pour the hot mixture onto 250 g of ice.

Extract the separated oil with methylene chloride.

Evaporate the solvent to yield the crude 2,4-dichloro-5-fluoro-acetophenone.

Step 2: Synthesis of 2,4-dichloro-5-fluoro-benzoic acid

To the residue from Step 1, add 450 ml of a sodium hypochlorite solution (150 g of active

chlorine/l).

Stir the mixture for 1 hour without heating.

Boil the mixture under reflux for 2 hours.

Separate the chloroform formed.

Add 300 ml of water to the aqueous phase.

Add 10 ml of 40% sodium hydrogen sulfite solution.

Acidify with concentrated hydrochloric acid to a pH of 1 to precipitate the product.

Isolate the 2,4-dichloro-5-fluoro-benzoic acid by conventional methods (e.g., filtration,

washing, and drying).

It is important to note that the synthesis of 2,4-dichloro-3-fluorobenzoic acid would likely

require a different starting material and potentially different reaction conditions to achieve the

desired substitution pattern. Researchers should consult the scientific literature for more

specific synthetic routes. For instance, a two-step process for the preparation of 2,4-dichloro-3-

cyano-5-fluorobenzoic acid starting from 2,6-dichloro-3-fluorobenzonitrile has been developed.

[9][10][11]

Safety and Handling
2,4-Dichloro-3-fluorobenzoic acid is a chemical that should be handled with appropriate

safety precautions in a laboratory setting. Based on GHS classifications for similar compounds,

it may be harmful if swallowed, cause skin irritation, and cause serious eye irritation.[1] It is
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recommended to consult the Safety Data Sheet (SDS) from the supplier for detailed handling

and safety information. Standard personal protective equipment, including gloves, safety

glasses, and a lab coat, should be worn when working with this compound. Work should be

conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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